Cas no 161157-50-2 (Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 161157-50-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD12407050
• CID: 858622
• PubChem ID: 21991116
• Update Time: 2025-05-28

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• tert-butyl 7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylate
• 1-(tert-butoxycarbonyl)-3,4-epoxypiperidine
• 3-(tert-butoxycarbonyl)-7-oxa-3-azabicyclo[4.1.0]heptane
• 7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• C-8151
• RP07283
• TERT-BUTYL (1RS,6SR)-7-OXA-3-AZA-BICYCLO[4.1.0]HEPTANE-3-CARBOXYLATE
• tert-butyl (1S,6R)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• tert-butyl 7-oxa-3-azabicycl
• 1-Boc-3,4-epoxypiperidine
• 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic Acid tert-Butyl Ester
• 1,1-Dimethylethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 1-tert-Butoxycarbonyl-3,4-epoxypiperidine
• N-BOC-3,4-epoxypiperidine
• tert-butyl (1RS,6SR)-7-ox...
• Tert-butyl 7-oxa-3-azabicyclo[4.1.]heptane-3-carboxylate
• 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid, 1,1-diMethylethyl ester
• N-BOC-3,4-epoxy-piperidine
• N-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
• NE40376
• PB24415
• AM807390
• n-tert-butoxycarbonyl-3,4-epoxypiperidine
• MFCD19981570
• DS-14085
• EN300-90582
• cis-tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• SB45196
• (+/-)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• tert-butyl 7-oxa-4-azabicyclo[4.1.0]heptane-4-carboxylate
• SB47166
• SCHEMBL158850
• 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid 1,1-dimethylethyl ester
• B5969
• AKOS016846063
• MFCD12407050
• CS-D0890
• SY343779
• MMPWHAJQEZIIEH-UHFFFAOYSA-N
• DB-309396
• MFCD18632704
• 1268521-10-3
• tert-Butyl7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• (+/-)-7-oxa-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• 3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
• W-205874
• Z1255493434
• 161157-50-2
• t-butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, AldrichCPR
• (+/-)1-(tert-butoxycarbonyl)-3,4-epoxypiperidine
• SY344641
• (1R,6S)-3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
• (1S,6R)-3-Boc-7-oxa-3-azabicyclo[4.1.0]heptane
• SY033567
• Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

• MDL： MFCD12407050
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-5-4-7-8(6-11)13-7/h7-8H,4-6H2,1-3H3
• InChI Key： MMPWHAJQEZIIEH-UHFFFAOYSA-N
• SMILES： O1C2CN(C(=O)OC(C)(C)C)CCC12

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: No data available
• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 272.5±23.0 ºC (760 Torr),
• Flash Point: 118.6±22.6 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C